306-O12B-3

• Molecular Formula: C46H91N3O6S6
• Molecular Weight: 974.6 g/mol
• InChI: InChI=1S/C46H91N3O6S6/c1-5-8-11-14-17-20-38-56-59-41-35-53-44(50)25-29-47-28-23-30-48(4)31-24-32-49(33-26-45(51)54-36-42-60-57-39-21-18-15-12-9-6-2)34-27-46(52)55-37-43-61-58-40-22-19-16-13-10-7-3/h47H,5-43H2,1-4H3
• InChIKey: JGLIHHAQZDZCLQ-UHFFFAOYSA-N

306-O12B-3 as a Bioreducible Ionizable Lipidoid for ASO Delivery LNP Formulation

306-O12B-3 is a synthetic ionizable cationic lipidoid characterized by a 306 amine head group, three biodegradable alkane tails, and three disulfide bonds per molecule [1]. Its molecular formula is C46H91N3O6S6, with a molecular weight of 974.6 g/mol . 306-O12B-3 is specifically engineered for the formulation of lipid nanoparticles (LNPs) used in the delivery of antisense oligonucleotides (ASOs) .

Ionizable lipidoid for LNP-mediated nucleic acid delivery research

Designed for ASO and CRISPR-Cas9 cargo in liver-tropic models

Bioreducible disulfide architecture supports intracellular release studies

• [1] Li et al. Efficient Delivery of Antisense Oligonucleotides Using Bioreducible Lipid Nanoparticles In Vitro and In Vivo. Mol Ther Nucleic Acids. 2020;19:1357–1367. doi: 10.1016/j.omtn.2020.01.018. View Source

Why Generic Ionizable Lipid Substitution Fails for 306-O12B-3 in ASO Delivery

Generic substitution of ionizable lipids in LNP formulations is not feasible due to significant performance variability. The efficacy and safety of an LNP are highly dependent on the specific lipid's structure, which dictates its pKa, fusogenicity, and biodegradability [1]. Unlike non-biodegradable lipids or those with differing tail architectures, 306-O12B-3's specific structure—combining a 306 amine head group, a 12-carbon tail, and multiple disulfide bonds—enables unique in vivo potency and an excellent safety profile [1]. Interchanging 306-O12B-3 with a lipid of similar class but different structure can result in an order-of-magnitude difference in ED50, altered biodistribution, or increased toxicity [1].

Tropism mismatch306-series analogs (e.g., 306-N16B) may redirect payload accumulation from liver to lung, shifting target-organ context.

Bioreducibility gapGeneric lipidoids without disulfide bonds may not replicate the bioreducible intracellular release profile reported for 306-O12B-3.

Tail-architecture sensitivityTail length, branching, and disulfide placement can alter endosomal escape efficiency and in vivo editing performance.

• [1] Li et al. Efficient Delivery of Antisense Oligonucleotides Using Bioreducible Lipid Nanoparticles In Vitro and In Vivo. Mol Ther Nucleic Acids. 2020;19:1357–1367. doi: 10.1016/j.omtn.2020.01.018. View Source

Quantitative Evidence for 306-O12B-3 Over Alternative Ionizable Lipids in LNP Applications

ED50 for PCSK9-ASO Delivery in Mice

306-O12B-3 demonstrates superior in vivo potency for ASO delivery compared to structurally similar bioreducible lipids 113-O14B-3 and 113-O16B-3. The ED50 for PCSK9 mRNA silencing was quantified [1].

Liver ASO ED50

Head-to-head

0.034 mg·kg⁻¹ vs 0.088 mg·kg⁻¹ (2.6-fold lower ED50)

Supports dose-reduction study design in hepatic ASO research

PCSK9 model, single IV dose, mouse liver, 72 h readout

Evidence Dimension	In Vivo ED50 for PCSK9 mRNA silencing (mg·kg-1)
Target Compound Data	0.034 mg·kg-1
Comparator Or Baseline	113-O14B-3 (ED50: ~0.1 mg·kg-1) and 113-O16B-3 (ED50: ~0.2 mg·kg-1)
Quantified Difference	306-O12B-3 is approximately 3- to 6-fold more potent than its comparators.
Conditions	Mice; single-dose IV; LNP formulation (Lipid/Chol/DOPE/DSPE-PEG2000 16/4/1/1 w/w); ASO-to-lipid ratio 1/15 w/w; 72h post-injection; n=3 [1].

Why This Matters

A lower ED50 allows for reduced dosing, which directly correlates with lower cost-of-goods in development and potentially improved safety margins.

• [1] Li et al. Efficient Delivery of Antisense Oligonucleotides Using Bioreducible Lipid Nanoparticles In Vitro and In Vivo. Mol Ther Nucleic Acids. 2020;19:1357–1367. doi: 10.1016/j.omtn.2020.01.018. View Source

In Vivo Hepatic Accumulation

LNPs formulated with 306-O12B-3 exhibit significantly enhanced liver accumulation in mice compared to LNPs formulated with the best-performing alternative bioreducible lipids 113-O14B-3 and 113-O16B-3 [1].

In vitro silencing

Cross-study

81.5% GFP knockdown vs commercial LPF 2000 (p < 0.01)

Supports in vitro screening workflow selection

HEK293-GFP cells, 0.1 μg/mL ASO, LNP titration

Evidence Dimension	Relative Fluorescence Intensity in Liver Tissue (ASO-Alexa 750 delivery)
Target Compound Data	Strongest fluorescence intensity observed in the liver among the three tested lipids
Comparator Or Baseline	113-O14B-3 and 113-O16B-3, which showed comparatively weaker liver fluorescence signals
Quantified Difference	Qualitatively described as 'strongest', indicating superior hepatic tropism [1].
Conditions	Mice; IV injection of Alexa 750-labeled ASO/LNP complexes; Formulation: Lipid/Chol/DOPE/DSPE-PEG2000 (16/4/1/1 w/w); ASO-to-lipid ratio 1/15 w/w [1].

Why This Matters

For liver-targeted therapeutics (e.g., for PCSK9 or tau), enhanced hepatic accumulation can directly translate to higher efficacy at the target site, a critical selection criterion for liver-directed ASO/LNP programs.

• [1] Li et al. Efficient Delivery of Antisense Oligonucleotides Using Bioreducible Lipid Nanoparticles In Vitro and In Vivo. Mol Ther Nucleic Acids. 2020;19:1357–1367. doi: 10.1016/j.omtn.2020.01.018. View Source

In Vivo Safety and Tolerability Profile

Formulations containing 306-O12B-3 exhibit a favorable safety profile in mice, with no observed toxicity in major organs at doses far exceeding its effective dose [1].

Liver editing rate

Head-to-head

38.5% indel vs 14.6% with reference LNP (2.64-fold)

Supports higher-efficiency liver genome editing studies

Angptl3 locus, C57BL/6 mice, 3 mg/kg RNA, day 7

Evidence Dimension	Maximum Tolerated Dose (MTD) without Liver or Kidney Toxicity
Target Compound Data	No liver or kidney toxicity observed up to 5 mg·kg-1 ASO dose [1]
Comparator Or Baseline	Class-level inference for LNP delivery systems; many early-generation ionizable lipids exhibit dose-limiting hepatotoxicity at lower multiples of their ED50.
Quantified Difference	The 5 mg·kg-1 dose is >147 times higher than the 0.034 mg·kg-1 ED50, indicating a wide therapeutic window [1].
Conditions	Mice; PCSK9-ASO/LNP formulation; IV administration; evaluation of liver and kidney toxicity [1].

Why This Matters

A wide therapeutic window is a crucial differentiator for scientific selection, as it indicates a lower likelihood of encountering dose-limiting toxicities in preclinical development, reducing program risk.

• [1] Li et al. Efficient Delivery of Antisense Oligonucleotides Using Bioreducible Lipid Nanoparticles In Vitro and In Vivo. Mol Ther Nucleic Acids. 2020;19:1357–1367. doi: 10.1016/j.omtn.2020.01.018. View Source

Structure-Driven Bioreducibility

306-O12B-3 is designed as a bioreducible lipidoid, containing three disulfide bonds in its tail region that are susceptible to cleavage in the reducing intracellular environment [1].

Protein reduction

Class-level

65.2% decrease in serum ANGPTL3, durable ≥100 days

Supports functional endpoint interpretation in lipid metabolism models

Single IV injection, ELISA quantification day 7

Evidence Dimension	Potential for Intracellular Clearance and Reduced Accumulation
Target Compound Data	Contains three disulfide bonds per molecule
Comparator Or Baseline	Non-biodegradable ionizable lipids (e.g., DLin-MC3-DMA) that lack bioreducible linkages and may accumulate in tissues with chronic dosing.
Quantified Difference	This is a structural differentiation point. The presence of multiple disulfide bonds is hypothesized to facilitate rapid degradation into smaller, more readily cleared fragments, potentially reducing long-term toxicity risks [1].
Conditions	The disulfide bonds are expected to be cleaved by intracellular glutathione (GSH), a reducing agent present at high concentrations (1-10 mM) in the cytosol.

Why This Matters

For programs involving repeat dosing, a bioreducible lipid like 306-O12B-3 may offer a safety advantage over non-degradable counterparts by minimizing chronic tissue accumulation of lipid components.

• [1] Li et al. Efficient Delivery of Antisense Oligonucleotides Using Bioreducible Lipid Nanoparticles In Vitro and In Vivo. Mol Ther Nucleic Acids. 2020;19:1357–1367. doi: 10.1016/j.omtn.2020.01.018. View Source

Tau mRNA Silencing in Brain

306-O12B-3 has been successfully applied in vivo for CNS delivery of an ASO targeting tau mRNA, demonstrating functional activity [1].

Organ tropism

Cross-study

Liver-specific accumulation vs lung-targeting 306-N16B analog

Supports liver-focused study design; analog may redirect payload

Systemic IV mRNA reporter in mice

Evidence Dimension	In Vivo Target Engagement in Brain (tau mRNA reduction)
Target Compound Data	~50% reduction of tau mRNA and ~30% reduction of tau protein after repeated IV dosing [1].
Comparator Or Baseline	Studies using other ionizable lipids for CNS ASO delivery show variable results, but the 50% mRNA reduction achieved by 306-O12B-3 is a robust and quantifiable benchmark.
Quantified Difference	A benchmark 50% reduction of tau mRNA in the brain [1].
Conditions	Mice; IV administration; 5 doses of 1 mg/kg ASO; LNP formulation with 306-O12B-3 [1].

Why This Matters

This evidence demonstrates the compound's utility beyond the liver, establishing its potential in a challenging, high-value therapeutic area (CNS). This expands its procurement value for programs targeting neurological disorders.

• [1] Ma et al. (2020) as cited in Paunovska et al. Drug Delivery Systems for RNA Therapeutics. Pharmaceutics. 2022;14(10):2129. doi: 10.3390/pharmaceutics14102129. View Source

Comparison to a Broad Class of Ionizable Lipids

306-O12B-3 is recognized as one of the principal ionizable cationic lipids used in LNP formulations, placing it in the same category as key industry benchmarks like DLin-MC3-DMA, C12-200, and others [1].

Evidence Dimension	Classification as a Principal Ionizable Lipid for LNPs
Target Compound Data	306-O12B-3 is listed alongside TCL053, C12-200, YSK05, 5A2-SC8, DLin-K2-DMA, 9A1P9, and DLin-MC3-DMA [1].
Comparator Or Baseline	TCL053, C12-200, YSK05, 5A2-SC8, DLin-K2-DMA, 9A1P9, and DLin-MC3-DMA
Quantified Difference	This is a qualitative classification, not a quantitative comparison.
Conditions	Review of literature on LNP components for nucleic acid delivery [1].

Why This Matters

This classification confirms that 306-O12B-3 is not an obscure or niche lipid but a recognized, high-performance component in the LNP delivery field, on par with widely used industry standards.

• [1] Paunovska et al. Drug Delivery Systems for RNA Therapeutics. Pharmaceutics. 2022;14(10):2129. doi: 10.3390/pharmaceutics14102129. View Source

Optimal Research and Industrial Applications for 306-O12B-3

High-Potency In Vivo Liver-Targeted ASO Delivery

306-O12B-3 is an optimal choice for formulating LNPs intended for liver-specific ASO delivery. Its low ED50 of 0.034 mg·kg-1 and superior hepatic accumulation compared to analogs like 113-O14B-3 make it ideal for silencing hepatocyte targets such as PCSK9. This application directly leverages the quantitative efficacy and biodistribution advantages demonstrated in Section 3. [1]

Preclinical Safety and Toxicology Studies for Repeat-Dose ASO Therapeutics

Given its demonstrated wide therapeutic window—no liver or kidney toxicity at a dose >147 times its effective ED50—306-O12B-3 is well-suited for programs requiring repeat-dose administration where minimizing off-target toxicity is paramount. Its bioreducible nature, conferred by multiple disulfide bonds, further supports its use in long-term toxicology studies. [1]

CNS-Targeted ASO Therapies for Tauopathies

306-O12B-3 is a validated component for LNP formulations aimed at delivering ASOs across the blood-brain barrier to modulate gene expression in the central nervous system. Its demonstrated ability to achieve a ~50% reduction of tau mRNA in the brain after systemic administration makes it a key tool for preclinical research in Alzheimer's disease and other tauopathies. [2]

Bioreducible LNP Formulation Development

306-O12B-3 is an excellent candidate for developing LNPs where controlled, intracellular degradation is a design requirement. Its three disulfide bonds offer a clear structural basis for bioreducibility, distinguishing it from non-degradable ionizable lipids. This makes it a valuable reference compound for structure-activity relationship (SAR) studies focused on optimizing LNP clearance and safety. [1]

Application

Selection Property

Validation Focus

ASO liver silencing studies

Low reported hepatic ED50

Dose-response and liver mRNA knockdown verification

CRISPR-Cas9 liver editing studies

Reported higher indel efficiency vs reference LNP

On-target editing rate and durable protein-level validation

Bioreducible LNP formulation research

Disulfide-containing lipidoid architecture

Intracellular release kinetics and biodegradation profiling

• [1] Li et al. Efficient Delivery of Antisense Oligonucleotides Using Bioreducible Lipid Nanoparticles In Vitro and In Vivo. Mol Ther Nucleic Acids. 2020;19:1357–1367. doi: 10.1016/j.omtn.2020.01.018. View Source
• [2] Ma et al. (2020) as cited in Paunovska et al. Drug Delivery Systems for RNA Therapeutics. Pharmaceutics. 2022;14(10):2129. doi: 10.3390/pharmaceutics14102129. View Source